Cas no 38503-12-7 (1,3-Dioxepane, 2-propyl-)

• Product Name: 1,3-Dioxepane, 2-propyl-
• CAS No: 38503-12-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1489884
• PubChem ID: 12248565
• Update Time: 2025-04-21

1,3-Dioxepane, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane, 2-propyl-
• 2-propyl-1,3-dioxepane
• SCHEMBL14778173
• AKOS006295593
• DTXSID10482297
• 38503-12-7

• Inchi： 1S/C8H16O2/c1-2-5-8-9-6-3-4-7-10-8/h8H,2-7H2,1H3
• InChI Key： PAEMRQJTDNAWAS-UHFFFAOYSA-N
• SMILES： O1CCCCOC1CCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46